5-Fluoro-2-(piperidin-4-yloxy)pyridine hydrochloride

• IUPAC Name: 5-fluoro-2-piperidin-4-yloxypyridine;hydrochloride
• InChI: InChI=1S/C10H13FN2O.ClH/c11-8-1-2-10(13-7-8)14-9-3-5-12-6-4-9;/h1-2,7,9,12H,3-6H2;1H
• InChI Key: YDAGZIMTVIFYMS-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1OC2=NC=C(C=C2)F.Cl
• Molecular Formula: C10H14ClFN2O
• Molecular Weight: 232.68 g/mol
• CAS No.: 1707602-62-7

Description

5-Fluoro-2-(piperidin-4-yloxy)pyridine hydrochloride is a chemical compound with the molecular formula C10H14ClFN2O and a molecular weight of 232.68. It has attracted widespread interest in the scientific community due to its potential applications in various fields.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H13FN2O.ClH/c11-10-2-1-9 (7-13-10)14-8-3-5-12-6-4-8;/h1-2,7-8,12H,3-6H2;1H. This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.

Physical and Chemical Properties Analysis

This compound is a powder that is stored at room temperature.

Scientific Research Applications

Synthesis and Medicinal Chemistry

• Key Intermediate in Deoxycytidine Kinase Inhibitors : It's a key intermediate in the preparation of potent deoxycytidine kinase inhibitors, crucial for certain cancer treatments (Zhang et al., 2009).
• Aurora Kinase Inhibitor : It's a part of compounds that inhibit Aurora A kinase, showing potential in cancer treatment (ロバート ヘンリー，ジェームズ, 2006).

Molecular Dynamics and Computational Studies

• Corrosion Inhibition : Piperidine derivatives, including 5-Fluoro-2-(piperidin-4-yloxy)pyridine, have been studied for their corrosion inhibition properties on iron, contributing to materials science (Kaya et al., 2016).

Pharmacology

• 5-HT1A Receptor Agonists : This compound class has been studied for its potential as 5-HT1A receptor agonists, which are important in treating depression and other neurological disorders (Vacher et al., 1999).
• Analgesic Effects : Research shows its role in producing analgesia in models of chronic nociceptive and neuropathic pain, indicating its potential in pain management (Colpaert et al., 2004).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause harm if swallowed, inhaled, or if it comes into contact with skin. The compound may also cause eye irritation. Precautionary measures include avoiding breathing dust or fumes, washing thoroughly after handling, wearing protective gloves and eye protection, and seeking medical advice if feeling unwell.